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Compound of Interest

Compound Name: 4-Fluoro-3-nitrotoluene

Cat. No.: B1295202

Essential Safety and Handling Guide for 4-Fluoro-3-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Fluoro-3-nitrotoluene (CAS No. 446-11-7). Adherence to these procedures is essential to
ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Fluoro-3-nitrotoluene is a hazardous substance that requires stringent safety measures. It
is harmful if swallowed, in contact with skin, or inhaled, and can cause skin and serious eye
irritation.[1][2][3][4] The following personal protective equipment is mandatory when handling
this chemical.
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PPE Category

Required Equipment

Specifications and
Standards

Eye and Face Protection

Chemical splash goggles or a
face shield worn over safety

glasses.

Must meet ANSI Z.87.1 1989
standard or European
Standard EN166.[1][5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene), a
Nomex® laboratory coat, long
pants, and closed-toe, closed-
heel shoes.[5][6]

Gloves should be inspected
before each use and changed
immediately upon contact with
the chemical.[5] Clothing made
of polyester or acrylic should
be avoided.[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[1]
[7] Use should follow OSHA
respirator regulations (29 CFR
1910.134) or European
Standard EN 149.[1]

Safe Handling and Storage

Proper handling and storage are crucial to prevent exposure and accidents.

Operational Plan:

o Ventilation: Always handle 4-Fluoro-3-nitrotoluene in a well-ventilated area or under a

chemical fume hood.[1][7]

e Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1] Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[1][2]

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,

drink, or smoke in the work area.[1][2][3]
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« Ignition Sources: Keep the substance away from open flames, hot surfaces, and other
sources of ignition.[8]

o Spill Management: In case of a spill, soak up the material with an inert absorbent material
and place it in suitable, closed containers for disposal.[1]

Storage Plan:
» Store in a dry, cool, and well-ventilated place.[1][8]
o Keep containers tightly closed.[1][8]

o Store locked up.[1][2]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air and keep them
comfortable for breathing.[1][2] If the person
feels unwell, call a POISON CENTER or doctor.

[1]

Inhalation

Take off contaminated clothing immediately.[2]

) Wash the affected area with plenty of soap and
Skin Contact o )

water.[1][2] If skin irritation occurs, get medical

advice.[1]

Rinse cautiously with water for several minutes.
[1][2] Remove contact lenses if present and

Eye Contact ] o S
easy to do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice.[1]

Rinse mouth.[1] Call a POISON CENTER or

Ingestion .
doctor if you feel unwell.[1][3]

Disposal Plan
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Dispose of 4-Fluoro-3-nitrotoluene and its container in accordance with all applicable local,
state, and federal regulations. The material should be disposed of at an approved waste
disposal plant.[1][2][3] Do not release the chemical into the environment.[8]

Workflow for Handling 4-Fluoro-3-nitrotoluene
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Caption: Workflow for the safe handling of 4-Fluoro-3-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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